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Compound of Interest

Compound Name: Imipenem and cilastatin

Cat. No.: B1256146

The proper disposal of Imipenem and Cilastatin, a combination antibiotic, is critical in
research and pharmaceutical development environments to ensure personnel safety, prevent
environmental contamination, and mitigate the development of antibiotic resistance. This guide
provides detailed procedures for the safe handling and disposal of this beta-lactam antibiotic.

l. Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet
(SDS) for Imipenem and Cilastatin. Personnel handling the waste should wear appropriate
Personal Protective Equipment (PPE), including gloves, eye protection, and a lab coat. In case
of inadequate ventilation, respiratory protection should be worn.[1] Work should be conducted
in a designated area, such as a chemical fume hood, especially when handling powders or
creating solutions, to minimize dust generation and accumulation.[2]

Il. Disposal Methods Overview

The selection of a disposal method depends on the nature of the waste (e.g., pure compound,
contaminated labware, aqueous solution) and institutional and local regulations. All disposal
actions must comply with federal, state, and local environmental regulations.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1256146?utm_src=pdf-interest
https://www.benchchem.com/product/b1256146?utm_src=pdf-body
https://www.benchchem.com/product/b1256146?utm_src=pdf-body
https://www.merck.com/docs/product/safety-data-sheets/hh-sds/Imipenem%20and%20Cilastatin%20Formulation_HH_US_EN.pdf
https://www.merck.com/docs/product/safety-data-sheets/hh-sds/Imipenem%20and%20Cilastatin%20Formulation_HH_CA_EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1256146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Disposal Method

Description

Best For

Incineration

High-temperature destruction
in a licensed hazardous waste
incinerator. This is the
preferred method for bulk
powders and concentrated

solutions.

Unused or expired stock
solutions, bulk powders,
heavily contaminated

materials.

Chemical Inactivation

Degradation of the beta-lactam
ring through chemical
hydrolysis, rendering the

antibiotic inactive.

Aqueous solutions, residues in
containers, media containing

Imipenem/Cilastatin.

Landfill (after treatment)

Disposal in a secure,
engineered landfill. This is
generally only acceptable for
encapsulated or otherwise
treated waste to prevent

environmental leaching.

Solid waste that has been
appropriately treated and
encapsulated. Not for

untreated pharmaceutical

waste.[3]

Return to Manufacturer

Returning unused or expired
products to the manufacturer
for proper disposal. This
should be explored where

practical.[3]

Unopened commercial

products, expired drugs.

Approved Waste Disposal
Plant

Sending the waste to a facility
approved for handling
chemical and pharmaceutical
waste, which will then use one
of the above methods.[1][2]

All forms of Imipenem and
Cilastatin waste. This is the
most common and
recommended general

procedure.

lll. Experimental Protocol: Chemical Inactivation via
Alkaline Hydrolysis

For liquid waste containing Imipenem and Cilastatin, such as contaminated media or agueous

solutions, chemical inactivation is a viable option before final disposal. The beta-lactam ring in
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Imipenem is susceptible to hydrolysis under alkaline conditions, which deactivates its
antibacterial properties.

Objective: To hydrolyze and inactivate Imipenem in aqueous solutions.

Materials:

Waste solution containing Imipenem and Cilastatin

1 M Sodium Hydroxide (NaOH) solution

pH meter or pH strips

Stir plate and stir bar

Appropriate chemical waste container

Methodology:

e Place the container with the Imipenem/Cilastatin solution on a magnetic stir plate in a
chemical fume hood.

e Slowly add an equal volume of 1 M Sodium Hydroxide (NaOH) solution to the waste while
stirring.[4]

» Continue to stir the mixture. The hydrolysis of the beta-lactam ring is a relatively fast process
in a strong alkaline solution. To ensure complete inactivation, allow the mixture to stir
overnight at ambient temperature.[4]

 After the reaction period, check the pH of the solution to ensure it remains alkaline.

e The resulting hydrolyzed solution can then be disposed of as chemical waste through your
institution's hazardous waste program. It is important to note that while this procedure
inactivates the antibiotic, the resulting solution must still be disposed of in accordance with
local regulations, which may prohibit sewer disposal.[4]

Studies have shown that sodium hydroxide is effective in significantly degrading beta-lactam
antibiotics.[5][6] This method provides a practical approach for laboratories to pre-treat their
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liquid antibiotic waste.

IV. Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of
Imipenem and Cilastatin waste in a laboratory setting.
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Imipenem and Cilastatin Disposal Workflow

Waste Identification and Segregation

Identify Imipenem/Cilastatin Waste

Determine Waste Type

Liquid Solid Sharps

Disposal Pathways

Liquid Waste (Solutions, Media) Solid Waste (Powder, Contaminated PPE, Vials) Contaminated Sharps

/ ' \

Chemical Inactivation (e.g., Alkaline Hydrolysis)| |Package in labeled hazardous waste container| |Place in puncture-resistant sharps container

N

Collect inactivated liquid in hazardous waste container,

Final Di"positio

frrange for pickup by Environmental Health & Safety (EHS) for disposal via an approved waste facility (e.g., Incineration

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Imipenem and Cilastatin waste.

V. Spill Management
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In the event of a spill, the following procedures should be followed:

o Evacuate and restrict access to the spill area.

o Ensure adequate ventilation.

o Wear appropriate PPE, including respiratory protection for large spills or powders.[1]

 For liquid spills, surround the spill with absorbent materials. For solid spills, place a damp
covering over the area to minimize dust.[1][2]

e Add excess liquid to powdered material to allow it to dissolve.[1][2]
e Soak up the spill with an inert absorbent material.

o Collect the contaminated absorbent material and any contaminated soil into a sealed,
labeled container for hazardous waste.

» Clean the spill area with soap and water, and collect the contaminated wash water for
disposal as hazardous waste.[1][2]

» Dispose of all contaminated materials through your institution's hazardous waste program.[1]

Local authorities should be notified if a significant spillage cannot be contained.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe Disposal of Imipenem and Cilastatin in a
Laboratory Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1256146#imipenem-and-cilastatin-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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